(2,4)-Dihydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]pyrimidine, 95%

• IUPAC Name: 5-(3-pyrrolidin-1-ylsulfonylphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C14H15N3O4S/c18-13-12(9-15-14(19)16-13)10-4-3-5-11(8-10)22(20,21)17-6-1-2-7-17/h3-5,8-9H,1-2,6-7H2,(H2,15,16,18,19)
• InChI Key: KHBLWGAGQDLMPM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CNC(=O)NC3=O
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

(2,4)-Dihydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]pyrimidine, 95% (hereafter referred to as DHPP) is an organic compound with a wide range of applications in scientific research. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound, and is often used in laboratory experiments as a reagent or substrate. DHPP is a colorless, crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

DHPP has a wide range of applications in scientific research, particularly in the fields of biochemistry and pharmacology. In biochemistry, DHPP is used as a substrate in enzyme assays, as a reagent in the synthesis of other compounds, and as a fluorescent dye to monitor biochemical reactions. In pharmacology, DHPP is used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to study the effects of drugs on the body.

Mechanism of Action

The mechanism of action of DHPP is not fully understood, but it is believed to act as an inhibitor of certain enzymes. DHPP has been shown to inhibit the enzyme glycogen phosphorylase, which is involved in the breakdown of glycogen, a storage form of glucose. DHPP has also been shown to inhibit the enzyme tyrosine kinase, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
DHPP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that DHPP can inhibit the activity of certain enzymes, including glycogen phosphorylase and tyrosine kinase. DHPP has also been shown to inhibit the activity of certain proteins involved in cell proliferation and differentiation. In vivo studies have shown that DHPP can reduce inflammation and has anti-cancer activity.

Advantages and Limitations for Lab Experiments

The main advantages of using DHPP in laboratory experiments are its low cost and its ability to be easily synthesized. DHPP is also relatively non-toxic and has a wide range of applications in scientific research. The main limitation of DHPP is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of DHPP in scientific research are numerous. Further research is needed to explore the potential of DHPP as an inhibitor of enzymes involved in the regulation of cell growth and differentiation. Additionally, further research is needed to explore the potential of DHPP as an anti-inflammatory agent and as an anti-cancer agent. Additionally, further research is needed to explore the potential of DHPP as a substrate for enzyme assays and as a fluorescent dye to monitor biochemical reactions. Finally, further research is needed to explore the potential of DHPP as a reagent for the synthesis of other compounds.

Synthesis Methods

DHPP can be synthesized in several ways, but the most common method is through a reaction between 2,4-diaminopyrimidine and 3-(pyrrolidinylsulfonyl)phenylsulfonyl chloride. This reaction takes place in an aqueous medium, usually in the presence of a base such as sodium hydroxide. The reaction produces a yellow-orange solution that can be purified by recrystallization.